![molecular formula C21H23FN2O2 B4989347 1-(4-fluorobenzoyl)-N-(4-methylbenzyl)-4-piperidinecarboxamide](/img/structure/B4989347.png)
1-(4-fluorobenzoyl)-N-(4-methylbenzyl)-4-piperidinecarboxamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
1-(4-fluorobenzoyl)-N-(4-methylbenzyl)-4-piperidinecarboxamide, also known as MP-10, is a novel synthetic compound that has been found to exhibit significant pharmacological activity. MP-10 belongs to the class of piperidine derivatives and has been studied extensively for its potential application in the field of neuroscience and drug discovery.
Mechanism of Action
The exact mechanism of action of 1-(4-fluorobenzoyl)-N-(4-methylbenzyl)-4-piperidinecarboxamide is not yet fully understood. However, it has been suggested that the compound acts on the central nervous system by modulating the activity of certain neurotransmitters, including dopamine and serotonin. This compound has been shown to bind to the dopamine transporter and inhibit the reuptake of dopamine, leading to increased dopamine levels in the brain.
Biochemical and Physiological Effects:
This compound has been shown to have several biochemical and physiological effects, including increased dopamine release, decreased pain sensitivity, and reduced anxiety. The compound has also been shown to have anti-inflammatory properties and may have potential applications in the treatment of inflammatory disorders.
Advantages and Limitations for Lab Experiments
1-(4-fluorobenzoyl)-N-(4-methylbenzyl)-4-piperidinecarboxamide has several advantages for use in lab experiments, including its high purity and yield, as well as its well-defined chemical structure. However, the compound has several limitations, including its low solubility in water and its potential toxicity at high concentrations.
Future Directions
There are several future directions for the study of 1-(4-fluorobenzoyl)-N-(4-methylbenzyl)-4-piperidinecarboxamide, including further investigation of its mechanism of action and potential applications in the treatment of neurological and psychiatric disorders. The compound may also have potential applications in the development of novel drugs for the treatment of addiction and depression. Further studies are needed to fully understand the pharmacological properties of this compound and its potential applications in drug discovery.
Synthesis Methods
The synthesis of 1-(4-fluorobenzoyl)-N-(4-methylbenzyl)-4-piperidinecarboxamide involves several steps, including the reaction of 4-fluorobenzoyl chloride with 4-methylbenzylamine to obtain the intermediate product, which is then reacted with piperidine-4-carboxylic acid to produce the final product. The synthesis of this compound has been optimized to yield high purity and yield.
Scientific Research Applications
1-(4-fluorobenzoyl)-N-(4-methylbenzyl)-4-piperidinecarboxamide has been found to exhibit a wide range of pharmacological activities, including analgesic, anti-inflammatory, and anxiolytic properties. The compound has also been shown to have potential applications in the treatment of drug addiction and depression. This compound has been studied extensively in animal models and has shown promising results in preclinical trials.
properties
IUPAC Name |
1-(4-fluorobenzoyl)-N-[(4-methylphenyl)methyl]piperidine-4-carboxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C21H23FN2O2/c1-15-2-4-16(5-3-15)14-23-20(25)17-10-12-24(13-11-17)21(26)18-6-8-19(22)9-7-18/h2-9,17H,10-14H2,1H3,(H,23,25) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
HVJSXPWVHOHVAB-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC=C(C=C1)CNC(=O)C2CCN(CC2)C(=O)C3=CC=C(C=C3)F |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C21H23FN2O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
354.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.